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Compound of Interest

Compound Name:
4-(3-Chloro-4-fluorophenoxy)-3-

methylphenylamine

CAS No.: 946741-91-9

Cat. No.: B3172765

Get Quote

Executive Summary & Chemical Identity
4-(3-Chloro-4-fluorophenoxy)-3-methylphenylamine is a specialized halogenated aromatic

amine, often utilized as a scaffold in the synthesis of tyrosine kinase inhibitors (e.g., analogs of

Lapatinib or Gefitinib).[1] Its disposal requires strict adherence to protocols for halogenated

organic waste due to the presence of chlorine and fluorine atoms, which can generate acidic

gases (HCl, HF) upon incineration, and the aniline moiety, which presents acute toxicity and

environmental persistence risks.[2]
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Property Detail

Chemical Name
4-(3-Chloro-4-fluorophenoxy)-3-

methylphenylamine

Functional Class Halogenated Diaryl Ether / Aniline Derivative

Molecular Formula C₁₃H₁₁ClFNO

Physical State Solid (typically off-white to tan powder)

Solubility Low in water; soluble in DMSO, Methanol, DCM

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin Sensitization,

Aquatic Toxicity

Hazard Identification & Causality
To ensure safety, one must understand the mechanism of the hazard, not just the classification.

[2]

Aniline Moiety (The Biological Hazard): The amino group attached to the aromatic ring

facilitates absorption through the skin and can cause methemoglobinemia (oxidation of

hemoglobin), leading to tissue hypoxia.[2] It is also a potent skin sensitizer.

Halogenated Ether (The Environmental Hazard): The Chlorine and Fluorine substituents

make the molecule resistant to biodegradation.[1] Improper disposal (e.g., drain pouring)

leads to bioaccumulation in aquatic systems.[2][1]

Thermal Decomposition: Upon heating or incomplete combustion, this compound releases

Hydrogen Fluoride (HF) and Hydrogen Chloride (HCl), which are highly corrosive and toxic.

[2]

Disposal & Waste Management Procedures
A. Waste Stream Segregation (Critical Step)
Proper segregation is the single most important factor in disposal.[1] This chemical must be

classified as Halogenated Waste.[1]
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DO NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless necessary for

dissolution, as this increases the volume of expensive-to-treat halogenated waste.[2][1]

DO NOT mix with oxidizing acids (Nitric, Perchloric).[2][1][3] Anilines are reducing agents;

mixing with strong oxidizers can cause hypergolic ignition or explosion.[1]

B. Decision Matrix: Disposal Workflow
The following diagram illustrates the logical flow for categorizing and packaging this specific

waste.
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Waste Generation:
4-(3-Chloro-4-fluorophenoxy)-

3-methylphenylamine

Physical State?

Solid / Powder Residue

Powder
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Double Bag (4-mil poly)
Label: 'Toxic Solid Waste'
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Non-Chlorinated

Stream A: Halogenated Waste
(High Temp Incineration)

Stream B: Segregate as
'Halogenated' due to solute

CRITICAL: Contaminates Stream

Central Waste Accumulation Area

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated aniline waste. Note that dissolving this

compound in non-halogenated solvents renders the entire mixture "Halogenated Waste" for
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disposal purposes.[2][1]

C. Step-by-Step Disposal Protocol
Scenario 1: Solid Waste (Pure Substance, Weighing Papers,
PPE)[2]

Containment: Place the solid waste into a clear, 4-mil or 6-mil polyethylene bag.

Double Bagging: Seal the first bag and place it inside a second bag or a wide-mouth HDPE

jar.

Labeling: Affix a hazardous waste label.

Constituents: "4-(3-Chloro-4-fluorophenoxy)-3-methylphenylamine" (Do not use

abbreviations).[1]

Hazard Checkboxes: Toxic, Irritant.[2][1]

Storage: Store in the "Satellite Accumulation Area" (SAA) in a secondary container.

Scenario 2: Liquid Waste (Reaction Mixtures, HPLC Effluent)[2]
Container Selection: Use an HDPE or glass carboy compatible with the solvent.[1]

pH Check: Ensure the waste solution is neutral (pH 6-8).

Why? Acidic solutions containing anilines can precipitate salts or generate heat.[1] Basic

solutions are generally safer for amines but must be compatible with the container.[1]

Segregation: Pour into the Halogenated Waste container.

Warning: Even if dissolved in Methanol (non-halogenated), the presence of the

Fluorine/Chlorine atoms in the solute technically classifies the stream as halogenated for

incineration purposes to prevent refractory pollution.[2][1]

Cap & Label: Keep cap closed when not actively adding waste. Label clearly as

"Halogenated Solvent Waste with Toxic Organics."[1]
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Spill Response & Decontamination
Immediate Action: Evacuate the immediate area if dust is airborne.[1]

PPE: Wear Nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2][1] If

powder is loose, use a N95 or P100 respirator.[2]

Containment:

Solids: Do not dry sweep (creates dust).[1] Cover with wet paper towels or oil-impregnated

sweeping compound, then scoop into a bag.

Liquids: Absorb with vermiculite or sand.[1]

Decontamination (The "No Bleach" Rule):

DO NOT use Bleach (Sodium Hypochlorite): Hypochlorite can react with anilines to form

chloroamines, which are more toxic and potentially explosive.[2]

Correct Cleaner: Use a dilute surfactant solution (soapy water) or a specific solvent

(ethanol) on a paper towel to wipe the surface, then dispose of the towel as solid

hazardous waste.[2]

References & Regulatory Grounding[2][4][5]
Santa Cruz Biotechnology (SCBT).Product Information: 4-(3-Chloro-4-fluorophenoxy)-3-
methylphenylamine.[4] (Verifies chemical existence and research use). [1]

U.S. EPA.RCRA Waste Classification - Halogenated Solvents (F-List) and Characteristic

Wastes.[1] (Establishes the requirement for halogenated waste segregation).

BenchChem.Safety Data for Halogenated Anilines (Generic Class). (Provides toxicity context

for chloro-fluoro-anilines). [1]

Thermo Fisher Scientific.Safety Data Sheet: 3-Chloro-4-fluoroaniline. (Used as a toxicity

proxy for the aniline moiety).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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3. nj.gov [nj.gov]

4. 4-(3-Chloro-4-fluorophenoxy)-3-methylphenylamine | SCBT - Santa Cruz Biotechnology
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To cite this document: BenchChem. [Operational Safety & Disposal Protocol: 4-(3-Chloro-4-
fluorophenoxy)-3-methylphenylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3172765/docs#operational-safety-disposal-protocol-
4-3-chloro-4-fluorophenoxy-3-methylphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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